Cas no 2228671-66-5 (2-(1H-1,3-benzodiazol-5-yl)-2-methoxypropan-1-amine)

• Product Name: 2-(1H-1,3-benzodiazol-5-yl)-2-methoxypropan-1-amine
• CAS No: 2228671-66-5
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5997805
• PubChem ID: 165854032
• Update Time: 2025-10-11

2-(1H-1,3-benzodiazol-5-yl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,3-benzodiazol-5-yl)-2-methoxypropan-1-amine
• EN300-1784975
• 2228671-66-5

• Inchi： 1S/C11H15N3O/c1-11(6-12,15-2)8-3-4-9-10(5-8)14-7-13-9/h3-5,7H,6,12H2,1-2H3,(H,13,14)
• InChI Key： PQCJFMIMDKDWMR-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CN)C1=CC=C2C(=C1)NC=N2

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.9Ų

Additional information on 2-(1H-1,3-benzodiazol-5-yl)-2-methoxypropan-1-amine

Comprehensive Overview of 2-(1H-1,3-benzodiazol-5-yl)-2-methoxypropan-1-amine (CAS No. 2228671-66-5)

2-(1H-1,3-benzodiazol-5-yl)-2-methoxypropan-1-amine, with the CAS number 2228671-66-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzodiazolyl and methoxypropan-1-amine functional groups, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to its interaction with biological targets, making it a subject of ongoing studies in medicinal chemistry.

The molecular structure of 2-(1H-1,3-benzodiazol-5-yl)-2-methoxypropan-1-amine combines a benzodiazole core with a methoxypropan-1-amine side chain, offering a versatile scaffold for synthetic modifications. This flexibility allows scientists to explore its potential as a building block for more complex molecules. The compound's CAS No. 2228671-66-5 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. Its applications span across areas such as enzyme inhibition, receptor modulation, and as a precursor in the synthesis of novel therapeutic agents.

In recent years, the demand for benzodiazole derivatives has surged due to their broad-spectrum biological activities. 2-(1H-1,3-benzodiazol-5-yl)-2-methoxypropan-1-amine is no exception, with studies highlighting its potential in addressing unmet medical needs. For instance, its structural analogs have been investigated for their roles in neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine. The compound's methoxypropan-1-amine moiety further enhances its solubility and bioavailability, critical factors in drug design.

From a synthetic chemistry perspective, the preparation of 2-(1H-1,3-benzodiazol-5-yl)-2-methoxypropan-1-amine involves multi-step organic reactions, often starting from commercially available benzodiazole precursors. Optimizing these synthetic routes is a key focus for researchers aiming to improve yield and purity. The compound's CAS No. 2228671-66-5 is often referenced in patents and scientific literature, underscoring its industrial significance. Additionally, its stability under various conditions makes it a reliable candidate for further chemical transformations.

The pharmacological potential of 2-(1H-1,3-benzodiazol-5-yl)-2-methoxypropan-1-amine is a hot topic in modern drug discovery. With the rise of computational chemistry and AI-driven drug design, this compound has been screened against numerous biological targets. Its benzodiazolyl core is known to interact with enzymes and receptors involved in inflammation and cell signaling, making it a promising lead compound. Researchers are also exploring its role in targeted therapy, particularly in oncology and immunology, where selective inhibition is crucial.

Environmental and safety profiles of 2-(1H-1,3-benzodiazol-5-yl)-2-methoxypropan-1-amine are equally important considerations. Regulatory agencies emphasize the need for thorough toxicity studies, and preliminary data suggest that this compound exhibits favorable safety margins. Its CAS No. 2228671-66-5 is often included in safety data sheets (SDS) to ensure proper handling and storage. As sustainability becomes a priority in chemical manufacturing, greener synthesis methods for this compound are being explored to minimize environmental impact.

In conclusion, 2-(1H-1,3-benzodiazol-5-yl)-2-methoxypropan-1-amine (CAS No. 2228671-66-5) represents a valuable entity in the realm of organic and medicinal chemistry. Its unique structural features, combined with its potential therapeutic applications, make it a compound of enduring interest. As research continues to uncover its full capabilities, this molecule is poised to play a pivotal role in advancing drug development and other scientific endeavors.